Cas no 28585-51-5 (2-Thiothymidine)

• Product Name: 2-Thiothymidine
• CAS No: 28585-51-5
• MF: C₁₀H₁₄N₂O₄S
• MW: 258.294161319733
• CID: 279330
• PubChem ID: 3005944
• Update Time: 2025-09-26

2-Thiothymidine Chemical and Physical Properties

Names and Identifiers

• 2-Thiothymidine
• 2-Thio-desoxythymidin
• 2-Thiothymidin
• Thymidine,2-thio
• 1-[(2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-2-sulfanylidenepyrimidin-4-one
• 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-2-thioxo-pyrimidin-4-one
• AKOS027327915
• A855720
• 2'-deoxy-2-thiothymidine
• DTXSID50182784
• F12195
• 1-(4-Hydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione
• 1-[(2R, 4S, 5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-2-sulfanylidenepyrimidin-4-one
• thiothymidine
• SCHEMBL114559
• thio-thymidine
• 1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• 28585-51-5
• PISWNSOQFZRVJK-XLPZGREQSA-N
• Thymidine, 2-thio-
• DB-067945
• 1-[(2R,4S,5R)-4-HYDROXY-5-(HYDROXYMETHYL)OXOLAN-2-YL]-5-METHYL-2-SULFANYLIDENE-3H-PYRIMIDIN-4-ONE
• DTXCID90105275

• Inchi： 1S/C10H14N2O4S/c1-5-3-12(10(17)11-9(5)15)8-2-6(14)7(4-13)16-8/h3,6-8,13-14H,2,4H2,1H3,(H,11,15,17)/t6-,7+,8+/m0/s1
• InChI Key： PISWNSOQFZRVJK-XLPZGREQSA-N
• SMILES： S=C1NC(C(C)=CN1[C@H]1C[C@@H]([C@@H](CO)O1)O)=O

Computed Properties

• Exact Mass: 258.06700
• Monoisotopic Mass: 258.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.6
• Topological Polar Surface Area: 114A^2

Experimental Properties

• Density: 1.52
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.672
• PSA: 119.57000
• LogP: -0.14500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides